Cas no 1806504-77-7 (1-Bromo-1-(3,4-dicarboxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3,4-dicarboxyphenyl)propan-2-one
• CAS No: 1806504-77-7
• MF: C₁₁H₉BrO₅
• MW: 301.090162992477
• CID: 4978285
• Update Time: 2025-05-25

1-Bromo-1-(3,4-dicarboxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3,4-dicarboxyphenyl)propan-2-one

• Inchi： 1S/C11H9BrO5/c1-5(13)9(12)6-2-3-7(10(14)15)8(4-6)11(16)17/h2-4,9H,1H3,(H,14,15)(H,16,17)
• InChI Key： FZDIXNVUXLJUEE-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(=O)O)=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 1.5
• Topological Polar Surface Area: 91.7

Additional information on 1-Bromo-1-(3,4-dicarboxyphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3,4-dicarboxyphenyl)propan-2-one (CAS No. 1806504-77-7)

1-Bromo-1-(3,4-dicarboxyphenyl)propan-2-one (CAS No. 1806504-77-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. Its unique structure, featuring a bromine substituent and dicarboxyphenyl groups, makes it a versatile intermediate for synthesizing advanced molecules. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting enzyme inhibition and bioactive molecule design.

The compound’s 3,4-dicarboxyphenyl moiety contributes to its solubility in polar solvents, enhancing its utility in organic synthesis. Recent studies highlight its potential in developing fluorescent probes and polymeric materials, aligning with the growing demand for smart materials in nanotechnology. As sustainability becomes a global priority, 1-Bromo-1-(3,4-dicarboxyphenyl)propan-2-one is also being investigated for eco-friendly synthesis routes, addressing green chemistry principles.

In the context of AI-driven drug discovery, this compound’s structural features are valuable for machine learning models predicting molecular interactions. Searches for "CAS 1806504-77-7 applications" or "dicarboxyphenyl derivatives in medicine" reflect rising interest in its therapeutic potential. Analytical techniques like HPLC and NMR are critical for characterizing its purity, a common query among chemists.

From an industrial perspective, 1-Bromo-1-(3,4-dicarboxyphenyl)propan-2-one is pivotal in fine chemical production. Its role in creating high-performance polymers resonates with trends in renewable energy and electronic materials. Manufacturers emphasize scalable synthesis methods, often searched as "bulk synthesis of bromo-dicarboxyphenyl compounds."

Safety and handling of 1-Bromo-1-(3,4-dicarboxyphenyl)propan-2-one adhere to standard laboratory protocols, with no significant regulatory restrictions. Its stability under controlled conditions makes it suitable for academic research and industrial R&D. As innovation accelerates, this compound exemplifies the intersection of chemical innovation and cross-disciplinary science.